4-(2,5-Dichloroanilino)-4-oxo-2-(propylamino)butanoic acid

• IUPAC Name: 4-(2,5-dichloroanilino)-4-oxo-2-(propylamino)butanoic acid
• InChI: InChI=1S/C13H16Cl2N2O3/c1-2-5-16-11(13(19)20)7-12(18)17-10-6-8(14)3-4-9(10)15/h3-4,6,11,16H,2,5,7H2,1H3,(H,17,18)(H,19,20)
• InChI Key: DFECEFRKNVYIBB-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(CC(=O)NC1=C(C=CC(=C1)Cl)Cl)C(=O)O
• Molecular Formula: C13H16Cl2N2O3
• Molecular Weight: 319.18 g/mol

Description

“4-(2,5-Dichloroanilino)-4-oxo-2-(propylamino)butanoic acid” is a chemical compound with the molecular formula C10H9Cl2NO3 and a molecular weight of 262.086. It is also known by other names such as "Butanoic acid,4- ( (2,5-dichlorophenyl)amino)-4-oxo".

Physical And Chemical Properties Analysis

This compound has a molecular weight of 262.086. Its physical and chemical properties would depend on its molecular structure. For example, its density is 1.505, and it has a boiling point of 490.4°C at 760 mmHg. Its refractive index is 1.62.

Scientific Research Applications

Optical Gating and Ion Channel Control

4-oxo-4-(pyren-4-ylmethoxy) butanoic acid demonstrates potential in the optical gating of nanofluidic devices through synthetic ion channels. This compound aids in the UV-light-triggered permselective transport of ionic species, highlighting its applicability in controlled release, sensing, and information processing technologies (Ali et al., 2012).

Enzyme Inhibition

The synthesis and application of (Z)-4-oxo-4-(arylamino)but-2-enoic acid derivatives have been explored for their inhibitory properties against human carbonic anhydrase I and II isoenzymes. These derivatives show significant promise in medical research, particularly in the design of inhibitors for enzymes involved in crucial physiological processes (Oktay et al., 2016).

Molecular Docking and Vibrational Studies

Studies on molecular docking, vibrational, structural, electronic, and optical properties of 4-[(2, 5– dichlorophenyl) amino] 2 – methylidene 4 – oxobutanoic acid and related compounds provide insights into their potential for pharmacological importance. These investigations reveal the compounds' inhibitory activities against specific growth factors and suggest their utility in biological and medical applications (Vanasundari et al., 2018).

Thermodynamic and Kinetic Studies

The oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluorochromate in aqueous acetic acid medium has been studied, offering insights into reaction mechanisms and potential applications in synthetic chemistry and industrial processes (Yogananth & Mansoor, 2015).

Safety and Hazards

According to the safety data sheet, this compound is classified as having acute toxicity (oral, category 4) and can cause serious eye irritation (category 2). Precautionary measures include avoiding ingestion, wearing protective clothing, and seeking medical advice if irritation persists.